5,5,5-Trifluoropentane-1-sulfonate
Description
5,5,5-Trifluoropentane-1-sulfonate (TFP) is a sulfonate compound that has gained significant attention in scientific research due to its unique properties. TFP is a fluorinated compound that contains a sulfonate group, which makes it highly polar and water-soluble. This property has made TFP a valuable tool in many scientific applications, especially in biochemistry and physiology.
Scientific Research Applications
Catalytic and Synthetic Applications
Trifluoromethanesulfonic acid has been identified as an effective catalyst in inducing cyclisations of homoallylic sulfonamides, leading to the formation of pyrrolidines and facilitating the efficient formation of polycyclic systems. This showcases the role of sulfonamide-based catalysts in organic synthesis, highlighting their utility in creating complex molecular structures (Haskins & Knight, 2002).
Environmental Impact and Degradation
The persistence and widespread exposure of polyfluoroalkyl chemicals (PFCs) in the environment have raised concerns due to their potential toxic effects. Studies have explored the exposure levels, degradation pathways, and environmental impacts of these chemicals, including their presence in the U.S. population and potential health effects. Research has also focused on the degradation of new substitutes for perfluorinated surfactants, aiming to understand their stability and biodegradability (Calafat et al., 2007; Quinete et al., 2010).
Membrane Technology and Water Treatment
Innovations in membrane technology have led to the development of novel sulfonated thin-film composite nanofiltration membranes. These membranes show improved water flux and are effective in the treatment of dye solutions, indicating their potential in enhancing water purification processes (Liu et al., 2012).
Surfactant Properties and Applications
The design and synthesis of perfluorobutyl-based fluorinated sodium alkanesulfonates as alternatives to perfluorooctanesulfonic acid (PFOS) have been explored. These compounds exhibit surfactant properties and could serve as safer alternatives for industrial and consumer products, showcasing the ongoing efforts to find environmentally friendly and less toxic surfactants (Chirumarry et al., 2017).
Properties
IUPAC Name |
5,5,5-trifluoropentane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F3O3S/c6-5(7,8)3-1-2-4-12(9,10)11/h1-4H2,(H,9,10,11)/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEUCKDVLNXZVMR-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCS(=O)(=O)[O-])CC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F3O3S- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00591483 |
Source
|
| Record name | 1:4 Fluorotelomer sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
164523-19-7 |
Source
|
| Record name | 1:4 Fluorotelomer sulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00591483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione](/img/structure/B66512.png)
![3-[(4-Bromobenzyl)oxy]benzaldehyde](/img/structure/B66518.png)
![2-(1,3-Benzothiazol-2-yl)-3-(4-carboxy-2-methoxyphenyl)-5-{4-[(2-sulfoethyl)carbamoyl]phenyl}-2,3-dihydro-1H-tetrazol-1-ium](/img/structure/B66526.png)
![2-(2H-Benzo[d][1,2,3]triazol-2-yl)-4-methylphenyl methacrylate](/img/structure/B66532.png)
